Cas no 1261584-24-0 (2,5-Difluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2,5-Difluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261584-24-0
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4992442
• Update Time: 2025-10-18

2,5-Difluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-10-5-6-12(15)11(7-10)8-1-3-9(4-2-8)13(16,17)18/h1-7H
• InChI Key： BIVTWEPSBFEGLA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 2,5-Difluoro-4'-(trifluoromethyl)biphenyl

Introduction to 2,5-Difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261584-24-0)

2,5-Difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261584-24-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with fluorine and trifluoromethyl substituents. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The biphenyl framework of this compound serves as a versatile platform for further functionalization. The fluorine atoms at the 2 and 5 positions of the phenyl ring contribute to its high stability and reactivity, while the trifluoromethyl group at the 4' position enhances its electronic properties. These features make 2,5-Difluoro-4'-(trifluoromethyl)biphenyl an ideal candidate for use in the development of high-performance polymers, optoelectronic materials, and drug delivery systems.

Recent studies have highlighted the potential of biphenyl derivatives like this compound in the field of organic electronics. For instance, researchers have explored its role in the synthesis of novel semiconducting polymers, which exhibit improved charge transport properties. The integration of fluorine atoms and trifluoromethyl groups into the biphenyl system has been shown to significantly enhance the electronic conductivity and thermal stability of these materials.

In addition to its applications in materials science, 2,5-Difluoro-4'-(trifluoromethyl)biphenyl has also gained attention in medicinal chemistry. Its unique structure allows for selective interactions with biological targets, making it a promising lead compound for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity with various protein targets, paving the way for its use in the development of novel therapeutic agents.

The synthesis of 2,5-Difluoro-4'-(trifluoromethyl)biphenyl involves a series of carefully controlled reactions that ensure high purity and yield. The process typically begins with the bromination of a biphenyl derivative, followed by nucleophilic substitution with fluorine-containing reagents. The final step involves the introduction of the trifluoromethyl group, which is achieved through a palladium-catalyzed coupling reaction.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions. For example, it can undergo Suzuki coupling reactions to form biaryl structures with diverse functionalities. This versatility makes it an invaluable tool in organic synthesis, enabling chemists to create complex molecules with tailored properties.

From an environmental perspective, 2,5-Difluoro-4'-(trifluoromethyl)biphenyl exhibits excellent stability under normal conditions. Its resistance to degradation ensures that it can be safely handled and stored without posing significant risks to human health or the environment. This characteristic is particularly important for industrial applications where long-term stability is required.

In conclusion, 2,5-Difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261584-24-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an essential building block for advanced materials and pharmaceuticals. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.